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Abstract
This document provides a comprehensive technical guide on 3-Hydroxy-2-pyrrolidinone, a

pivotal heterocyclic intermediate in modern pharmaceutical synthesis. We will explore its

fundamental physicochemical properties, delve into its critical role as a chiral building block for

a diverse range of therapeutic agents, and provide detailed, field-tested protocols for its

synthesis and subsequent chemical transformations. This guide is intended for researchers,

chemists, and drug development professionals, offering both foundational knowledge and

actionable methodologies to leverage this versatile compound in their research and

development pipelines.

Introduction: The Strategic Importance of a Simple
Lactam
The five-membered pyrrolidine ring is a ubiquitous scaffold in medicinal chemistry, prized for its

unique stereochemical and physicochemical properties that allow it to effectively explore

pharmacological space.[1] Within this structural class, 3-Hydroxy-2-pyrrolidinone (also known

as a γ-hydroxy-γ-lactam) has emerged as a particularly valuable building block. Its structure

incorporates a hydroxyl group on a chiral center, making it a highly sought-after precursor for

the enantioselective synthesis of complex drug molecules.[2]

The configuration at the C3 position has a profound influence on the biological properties of the

final active pharmaceutical ingredient (API).[2] Consequently, optically pure forms, especially
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(S)-3-Hydroxy-2-pyrrolidinone, are crucial intermediates for synthesizing a wide array of

pharmaceuticals, from cognition activators to antiviral and antibiotic agents.[2][3][4] This guide

will illuminate the practical applications and handling of this key intermediate.

Physicochemical & Structural Characteristics
A thorough understanding of a starting material's properties is fundamental to successful

process development and scale-up. The key characteristics of 3-Hydroxy-2-pyrrolidinone are

summarized below.

Property Value Source(s)

Molecular Formula C₄H₇NO₂ [5]

Molecular Weight 101.10 g/mol [5]

CAS Number 15166-68-4 (racemate) [5]

Appearance White to light yellow solid [6]

Melting Point 75 - 107 °C [6][7]

Boiling Point 194 °C (at 10 Torr) [6]

Density ~1.292 g/cm³ [6][7]

Storage Temperature 2-8°C, Moisture Sensitive [6]

InChI Key
FRKGSNOMLIYPSH-

UHFFFAOYSA-N (racemate)
[5]

SMILES O=C1NCC(O)C1

Core Applications in Pharmaceutical Synthesis
The utility of 3-Hydroxy-2-pyrrolidinone stems from the reactivity of its functional groups: the

lactam, the secondary amine (once the lactam is opened), and the secondary hydroxyl group. It

serves as a precursor to (S)-3-hydroxypyrrolidine, a chiral intermediate for numerous marketed

and investigational drugs.[3]

Key therapeutic areas where this intermediate is employed include:
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Cognition Enhancers: N-substituted pyrrolidinones are investigated for treating brain

insufficiencies.[2]

Antibiotics: The pyrrolidine core is essential for certain carbapenem and quinolone-based

antibiotics.[3]

Antiviral Agents: It is a building block for Hepatitis C inhibitors like Asunaprevir and

Daclatasvir.[4]

Calcium Channel Blockers: Used in the synthesis of drugs like Barnidipine.[3]

Analgesics: Serves as an intermediate for κ-receptor agonists.[3]

The following diagram illustrates the central role of 3-Hydroxy-2-pyrrolidinone as a divergent

intermediate for generating various pharmaceutically relevant scaffolds.
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3-Hydroxy-2-pyrrolidinone

Amide Reduction

 e.g., NaBH₄, H₂SO₄

Hydroxyl Group
Functionalization

(e.g., Etherification, Esterification)

 e.g., Williamson Ether Synthesis

N-Alkylation / N-Arylation

 e.g., Alkyl Halide, Base

Chiral 3-Hydroxypyrrolidines 3-O-Substituted Pyrrolidinones N-Substituted
3-Hydroxypyrrolidinones
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Start: Dissolve
3-Acetoxy-2-pyrrolidinone

in Methanol

Add catalytic K₂CO₃

at Room Temperature

Monitor by TLC Incomplete

Evaporate Methanol
(Rotary Evaporator)

Reaction Complete

Wash Crude Solid
with Acetone

Filter through
Silica Gel Pad

Evaporate Acetone
to yield Pure Product

End: Characterize
(NMR, MS)
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Receive Chemical

Don PPE
(Gloves, Goggles, Lab Coat)

Handle in Ventilated Area
Avoid dust formation

Store in Tightly Sealed Container
2-8°C, Dry, Inert Atmosphere

After UseSpill Occurs

Next Use

No

Clean up spill following
SDS procedures

Yes

Dispose of Waste
per regulations

End of Lifecycle

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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